Cas no 2228423-96-7 (1-(2-ethynylphenyl)cyclohexane-1-carboxylic acid)

1-(2-Ethynylphenyl)cyclohexane-1-carboxylic acid is a versatile synthetic intermediate featuring a unique molecular structure combining an ethynyl-substituted phenyl ring with a cyclohexane carboxylic acid moiety. This compound exhibits potential utility in pharmaceutical and material science applications due to its dual functional groups, enabling further derivatization via click chemistry (alkyne group) and carboxyl-based coupling reactions. The rigid cyclohexane scaffold enhances structural stability, while the ethynylphenyl moiety offers opportunities for constructing extended π-conjugated systems. Its well-defined stereochemistry and moderate polarity facilitate purification and characterization, making it suitable for precision synthesis. The compound's balanced lipophilicity and reactivity profile suggest potential as a building block for bioactive molecules or advanced polymers.

1-(2-ethynylphenyl)cyclohexane-1-carboxylic acid structure

2228423-96-7 structure

Product Name:1-(2-ethynylphenyl)cyclohexane-1-carboxylic acid

CAS No:2228423-96-7

MF:C₁₅H₁₆O₂

MW:228.286344528198

CID:6139794

PubChem ID:165701869

Update Time:2025-07-02

1-(2-ethynylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-ethynylphenyl)cyclohexane-1-carboxylic acid
- EN300-1814636
- 2228423-96-7
- Inchi： 1S/C15H16O2/c1-2-12-8-4-5-9-13(12)15(14(16)17)10-6-3-7-11-15/h1,4-5,8-9H,3,6-7,10-11H2,(H,16,17)
- InChI Key： WGHLCORCQKHHLG-UHFFFAOYSA-N
- SMILES： OC(C1(C2C=CC=CC=2C#C)CCCCC1)=O

Computed Properties

Exact Mass: 228.115029749g/mol
Monoisotopic Mass: 228.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3Å²

1-(2-ethynylphenyl)cyclohexane-1-carboxylic acid Pricemore >>

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